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Compound of Interest

Compound Name: 2,6-Dimethyl-4-Hydroxypyridine

Cat. No.: B1329557 Get Quote

For researchers, scientists, and drug development professionals, the integrity of your work is

intrinsically linked to the safety and precision of your laboratory practices. The proper disposal

of chemical reagents is not merely a regulatory hurdle; it is a cornerstone of responsible

research, ensuring the safety of personnel and the preservation of our environment. This guide

provides a detailed, step-by-step protocol for the safe disposal of 2,6-Dimethyl-4-
Hydroxypyridine (CAS RN: 13603-44-6), a compound utilized in various synthetic

applications, including as an intermediate for selective human BACE1 inhibitors.[1] Adherence

to these procedures is critical for minimizing health risks, preventing environmental

contamination, and maintaining a compliant and safe laboratory environment.

Understanding the Compound: Physicochemical
Properties and Associated Hazards
Before initiating any disposal procedure, a thorough understanding of the compound's

properties is paramount. This knowledge informs every subsequent step, from the selection of

personal protective equipment to the choice of disposal containers and waste streams.

Table 1: Physicochemical Properties of 2,6-Dimethyl-4-Hydroxypyridine
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Property Value Source(s)

CAS Number 13603-44-6 [1]

Molecular Formula C₇H₉NO [2][3]

Molecular Weight 123.15 g/mol [2][3]

Appearance
White to yellow to orange

powder or crystal
[1][4]

Melting Point 229.0 to 233.0 °C [4]

Boiling Point 351 °C [4]

Density 1.013 g/cm³ [1][3]

Synonyms
2,6-Dimethyl-4-pyridinol, 4-

Hydroxy-2,6-dimethylpyridine
[1][4]

Hazard Profile:

2,6-Dimethyl-4-Hydroxypyridine is classified with the following hazard statements:

H315: Causes skin irritation.[4]

H319: Causes serious eye irritation.[4]

While specific toxicity data for this compound is not extensively detailed in the provided search

results, the general principles for handling pyridine derivatives should be applied. Pyridine itself

is a flammable liquid and is toxic, with potential to cause harm to the eyes, skin, respiratory

system, and central nervous system.[5] Therefore, a cautious approach is warranted.

Immediate Safety and Handling Precautions: Your
First Line of Defense
Proper handling is the first step in a safe disposal workflow. All operations involving 2,6-
Dimethyl-4-Hydroxypyridine should be conducted with strict adherence to safety protocols to

minimize exposure risks.
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Personal Protective Equipment (PPE):

Always wear appropriate PPE when handling 2,6-Dimethyl-4-Hydroxypyridine. The minimum

required PPE includes:

Chemical-resistant gloves: Nitrile or neoprene gloves are recommended.[6]

Safety goggles or a face shield: To protect against splashes and dust.[6]

Laboratory coat: To prevent skin contact.[6]

Engineering Controls:

Chemical Fume Hood: All handling of this compound, especially when dealing with the solid

powder or creating solutions, must be performed in a well-ventilated area, preferably within a

certified chemical fume hood to prevent inhalation of dust or vapors.[5][6]

Eyewash Station and Safety Shower: An emergency eyewash station and safety shower

must be readily accessible within the immediate work area.[5]

In Case of Accidental Exposure:

Skin Contact: Immediately wash the affected area with copious amounts of soap and water.

[6]

Eye Contact: Flush eyes with water for at least 15 minutes, holding the eyelids open. Seek

immediate medical attention.[6]

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen and

seek medical attention.[6]

Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical

attention.[6]

The Disposal Workflow: A Step-by-Step Procedural
Guide
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The disposal of 2,6-Dimethyl-4-Hydroxypyridine must follow a structured and documented

process to ensure compliance with local, state, and federal regulations. This workflow is

designed to guide you from the point of waste generation to its final, safe disposal.

Step 1: In-Lab Waste Collection & Segregation Step 2: Container Management & Labeling Step 3: Temporary Storage & Documentation Step 4: Final Disposal

Waste Generation

Collect solid 2,6-Dimethyl-4-Hydroxypyridine and contaminated materials (e.g., gloves, weigh boats) in a designated, compatible waste container.

Waste Segregation

Do NOT mix with incompatible waste streams. Store separately from strong oxidizers and acids.

Segregate Container Selection

Use a chemically resistant, leak-proof container with a secure screw-top cap. High-density polyethylene (HDPE) is a suitable choice.
Contain Labeling

Immediately label the waste container with 'Hazardous Waste,' the full chemical name '2,6-Dimethyl-4-Hydroxypyridine,' the date of first accumulation, and the associated hazards (Skin Irritant, Eye Irritant).

Label Storage Location

Store the sealed and labeled container in a designated Satellite Accumulation Area (SAA) within the laboratory. The SAA should be under the control of laboratory personnel and away from general traffic areas.
Store Documentation

Maintain a log of all hazardous waste generated, including the chemical name, quantity, and date of accumulation. This is essential for regulatory compliance.

Document Waste Pickup

Once the container is full or has reached the institutional time limit for storage in an SAA, arrange for pickup by your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal contractor.
Request Pickup Final Treatment

The waste will likely be incinerated at a high temperature in a licensed facility, which is a common and effective method for the disposal of pyridine-containing waste.

Transport & Treat

Click to download full resolution via product page

Caption: Disposal Workflow for 2,6-Dimethyl-4-Hydroxypyridine.

Detailed Experimental Protocol for Waste Handling and Segregation:

Waste Identification: All materials, including unused product, reaction byproducts, and

contaminated labware (e.g., pipette tips, weighing paper, gloves), that have come into

contact with 2,6-Dimethyl-4-Hydroxypyridine must be considered hazardous waste.

Solid Waste Collection:

Carefully transfer solid 2,6-Dimethyl-4-Hydroxypyridine waste into a designated, pre-

labeled hazardous waste container.

Use a dedicated scoop or spatula for the transfer to avoid cross-contamination.

Contaminated disposable items should be placed in the same container.

Liquid Waste Collection (for solutions containing 2,6-Dimethyl-4-Hydroxypyridine):

Collect liquid waste in a separate, compatible, and clearly labeled container.

Do not mix with other solvent waste streams unless explicitly permitted by your institution's

EHS guidelines.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b1329557?utm_src=pdf-body
https://www.benchchem.com/product/b1329557?utm_src=pdf-body-img
https://www.benchchem.com/product/b1329557?utm_src=pdf-body
https://www.benchchem.com/product/b1329557?utm_src=pdf-body
https://www.benchchem.com/product/b1329557?utm_src=pdf-body
https://www.benchchem.com/product/b1329557?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329557?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Never pour 2,6-Dimethyl-4-Hydroxypyridine or solutions containing it down the drain.[7]

Segregation:

Store the 2,6-Dimethyl-4-Hydroxypyridine waste container separately from incompatible

materials. Based on the general reactivity of pyridines, this includes strong oxidizing

agents and strong acids.[5]

Physical separation, such as using secondary containment bins, is a best practice to

prevent accidental mixing.[8]

Regulatory Compliance and Best Practices
Adherence to regulations from bodies such as the Occupational Safety and Health

Administration (OSHA) and the Environmental Protection Agency (EPA) is mandatory.[8][9][10]

Hazard Communication: Ensure that all personnel handling this chemical have been trained

on its hazards and the proper handling and disposal procedures, as required by OSHA's

Hazard Communication Standard.[9]

Waste Generator Status: Be aware of your laboratory's hazardous waste generator status

(e.g., Very Small, Small, or Large Quantity Generator), as this will dictate the on-site

accumulation limits and timelines.[11]

Record Keeping: Meticulous record-keeping of waste generation and disposal is a legal

requirement and a critical component of a robust safety program.[12]

By implementing these detailed procedures, you contribute to a culture of safety and

responsibility within your research environment. This not only protects you and your colleagues

but also upholds the integrity of your scientific endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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